Cas no 1426137-72-5 (4-(Chloromethyl)benzo[c][1,2,5]oxadiazole)

• Product Name: 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole
• CAS No: 1426137-72-5
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4938002
• Update Time: 2025-06-23

4-(Chloromethyl)benzo[c][1,2,5]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole

• Inchi： 1S/C7H5ClN2O/c8-4-5-2-1-3-6-7(5)10-11-9-6/h1-3H,4H2
• InChI Key： NYHPEFWWHCRJCF-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2C1=NON=2

Computed Properties

• Exact Mass: 168.0090405 g/mol
• Monoisotopic Mass: 168.0090405 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.58
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole

4-(Chloromethyl)benzo[c][1,2,5]oxadiazole (CAS No. 1426137-72-5): A Comprehensive Overview

4-(Chloromethyl)benzo[c][1,2,5]oxadiazole, identified by its CAS number 1426137-72-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound belongs to the benzoxadiazole family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural integrity of this molecule, featuring a benzo[c][1,2,5]oxadiazole core appended with a chloromethyl substituent, makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzo[c][1,2,5]oxadiazole scaffold is known for its stability and reactivity, which are harnessed in the development of novel therapeutic entities. The presence of the chloromethyl group introduces a reactive site that can undergo further functionalization, enabling the construction of more complex molecular architectures. This characteristic has positioned 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole as a cornerstone in synthetic organic chemistry and drug discovery.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds due to their inherent biological activity. Benzoxadiazoles, in particular, have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The unique electronic properties of the benzo[c][1,2,5]oxadiazole ring system contribute to its ability to interact with biological targets in diverse ways. This has prompted researchers to explore its derivatives as lead compounds for new drug candidates.

The chloromethyl functionality in 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole is particularly noteworthy for its role in cross-coupling reactions. These reactions are pivotal in constructing complex organic molecules and have been widely employed in the synthesis of biaryl compounds and other pharmacophores. The ability to introduce this group at a specific position on the benzoxadiazole core allows for fine-tuning of the molecule's properties, making it an indispensable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of intricate molecular frameworks. These methods have been instrumental in generating novel analogs with enhanced pharmacological profiles. The ease with which this compound can be modified has spurred numerous studies aimed at uncovering its potential as a therapeutic agent.

The biological activity of 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole and its derivatives has been a focal point of research. Studies have demonstrated that modifications at the chloromethyl position can significantly influence the compound's interaction with biological targets. This has led to the identification of several promising lead compounds that exhibit potent activity against various diseases. The structural diversity generated by these modifications has provided valuable insights into structure-activity relationships (SAR), guiding the design of more effective therapeutic agents.

In addition to its pharmaceutical applications, 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole has shown promise in material science. Its ability to form stable complexes with other molecules makes it a suitable candidate for developing new materials with tailored properties. For instance, it has been explored as a component in luminescent materials and catalysts due to its unique electronic characteristics.

The synthesis of 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole involves multi-step processes that require careful optimization to ensure high yields and purity. Modern synthetic strategies often employ automated techniques and high-throughput screening to streamline the process. These advancements have not only improved efficiency but also enabled the rapid discovery of new derivatives with enhanced properties.

The future prospects of 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole are promising. Ongoing research aims to expand its applications in drug discovery and material science by exploring novel synthetic routes and functionalization strategies. The integration of computational chemistry and machine learning techniques is expected to accelerate the discovery process by predicting optimal molecular structures and their biological activities.

In conclusion, 4-(Chloromethyl)benzo[c][1,2,5]oxadiazole (CAS No. 1426137-72-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new therapeutic agents and advanced materials. As our understanding of its properties continues to evolve，so too will its applications across various scientific disciplines.